Cas no 2228713-20-8 (tert-butyl 2-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate
• CAS No: 2228713-20-8
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 6410441
• PubChem ID: 165722337
• Update Time: 2025-10-05

tert-butyl 2-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate
• 2228713-20-8
• EN300-1887667

• Inchi： 1S/C18H25N3O2/c1-18(2,3)23-17(22)21-10-8-19-12-16(21)13-5-6-15-14(11-13)7-9-20(15)4/h5-7,9,11,16,19H,8,10,12H2,1-4H3
• InChI Key： LERFGBUPSRCBQM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC2=C(C=CN2C)C=1)=O

Computed Properties

• Exact Mass: 315.19467705g/mol
• Monoisotopic Mass: 315.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on tert-butyl 2-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 2-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate (CAS No. 2228713-20-8)

Tert-butyl 2-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate, with the chemical formula C₁₅H₂₁NO₂, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amide derivative has garnered considerable attention due to its potential applications in drug development, particularly in the modulation of neurotransmitter systems. The compound's structural features, including a tert-butyl group and an indole moiety, contribute to its unique pharmacological properties and make it a subject of interest for researchers exploring novel therapeutic agents.

The CAS number 2228713-20-8 provides a unique identifier for this chemical entity, facilitating its recognition and study in scientific literature. As a piperazine derivative, Tert-butyl 2-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate exhibits characteristics that are often associated with compounds targeting central nervous system (CNS) disorders. The presence of the indole ring enhances its interaction with various biological receptors, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of neuropharmacological agents that can modulate neurotransmitter activity without causing significant side effects. Tert-butyl 2-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate has been studied for its potential role in affecting pathways involving serotonin and dopamine, which are crucial for mood regulation, cognitive function, and motor control. Preliminary research suggests that this compound may exhibit properties similar to those of known psychotropic drugs, although further studies are needed to fully elucidate its mechanism of action.

The structural integrity of Tert-butyl 2-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate is another area of focus. The tert-butyl group provides steric hindrance, which can influence the compound's solubility and bioavailability. Additionally, the methyl-substituted indole ring enhances lipophilicity, potentially improving its ability to cross the blood-brain barrier. These features make it an attractive scaffold for designing drugs that require efficient delivery to the CNS.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of Tert-butyl 2-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate more accurately. Molecular modeling studies have suggested that this compound may interact with various targets, including serotonin receptors (5-HT1A, 5-HT2A) and dopamine receptors (D2). These interactions could make it a viable candidate for treating conditions such as depression, anxiety, and Parkinson's disease.

The synthesis of Tert-butyl 2-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate involves multi-step organic reactions that require careful optimization. Key steps include the formation of the indole ring, followed by piperazine functionalization and carboxylation at the tert-butyl position. Researchers have explored various synthetic routes to improve yield and purity, ensuring that the final product meets pharmaceutical standards.

In clinical settings, Tert-butyl 2-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate is being evaluated in preclinical models to assess its efficacy and safety profile. Animal studies have shown promising results in terms of behavioral modifications and biochemical changes associated with neurotransmitter activity. These findings support further investigation into its potential therapeutic applications in humans.

The role of indole derivatives in medicinal chemistry cannot be overstated. The indole moiety is a common structural feature in many bioactive compounds, including antibiotics and antiviral agents. Tert-butyl 2-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate leverages this motif to interact with biological targets in a specific manner. The combination of the indole ring with the piperazine core creates a versatile scaffold that can be modified to enhance pharmacological activity.

Future research on Tert-butyl 2-(1-methyl-1H-indol-5-yl)piperazine-1-carboxylate may focus on exploring its interactions with other biological pathways and identifying new therapeutic indications. Additionally, efforts may be directed toward developing analogs with improved pharmacokinetic profiles. By refining the structure-function relationships of this compound, scientists can pave the way for novel treatments targeting neurological disorders.

The development of new pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. Tert-butyl 2-(1-methyl-1H-indol-5-y)piperazine -carbox ylate serves as an example of how basic research can lead to tangible therapeutic advancements. Its unique structural features and promising pharmacological properties make it a valuable compound for further study in the field of neuropharmacology.